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Compound of Interest

Compound Name: N-Tosylhydroxy-L-prolinol
Cat. No.: B15549513
Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Tosylhydroxy-L-prolinol, a chiral intermediate vital in the synthesis of various
pharmaceutical compounds, including antiviral, anti-tumor, and antibacterial drugs, requires
careful handling to ensure laboratory safety and experimental integrity.[1] This technical guide
provides an in-depth overview of its safety profile, handling procedures, and emergency
responses, based on available data.

Core Safety and Physical Data

While comprehensive toxicological data such as LD50 values are not readily available in the
public domain, the existing information allows for a robust safety assessment. The compound is
a white to light yellow solid, soluble in organic solvents like ethanol and chloroform.[1]

Table 1: Physical and Chemical Properties of N-Tosylhydroxy-L-prolinol
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Property Value Source

(2S,4R)-4-Hydroxy-1-[(4-
Chemical Name methylphenyl)sulfonyl]pyrrolidi ChemBK
ne-2-methanol

CAS Number 5605-46-9 ChemBK
Molecular Formula C13H19NO4S [1]
Molecular Weight 285.36 g/mol [1]
Appearance White to light yellow solid [1]
Melting Point 101-104°C [1]
Solubility Soluble in water, ethanol, and o
chloroform
Specific Rotation -116° (c=1, ethanol) [1]

Table 2: Hazard Identification and Precautionary Statements
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Hazard Category

Description

Precautionary Measures

Skin Irritation

Causes skin irritation.

P264: Wash hands thoroughly
after handling. P280: Wear
protective gloves. P302+P352:
IF ON SKIN: Wash with plenty
of water. P332+P317: If skin
irritation occurs: Get medical

help.

Eye Irritation

Causes serious eye irritation.

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Respiratory Irritation

May cause respiratory

irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. P319: Get medical

help if you feel unwell.

Experimental Workflow for Safe Handling

The following workflow outlines the critical steps for safely managing N-Tosylhydroxy-L-

prolinol within a laboratory setting, from receipt to disposal. Adherence to these procedures is

crucial for minimizing exposure and ensuring a safe research environment.
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Preparation & Assessment

Review Safety Data Sheet (SDS)
& Conduct Risk Assessment

\

Assemble Personal Protective
Equipment (PPE):
- Safety Goggles
- Lab Coat
- Nitrile Gloves

Y

Prepare & Verify
Engineering Controls:
- Fume Hood
- Eyewash Station
- Safety Shower

Proceed to Handling

Handlin? & Use
y

Receive & Log Compound

\

Store in a Cool, Dry,
Well-Ventilated Area
Away from Oxidizing Agents

A4

Weigh & Dispense
Inside a Fume Hood

\

Conduct Experiment
in a Well-Ventilated Area

IAfter Experiment

Cleanup i; Disposal

Decontaminate Work Area

A4

Dispose of Waste in
Accordance with Local Regulations

\

Remove & Dispose of
Contaminated PPE Properly

A4

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe Handling Workflow for N-Tosylhydroxy-L-prolinol.
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Detailed Protocols and Procedures

While specific experimental protocols detailing the use of N-Tosylhydroxy-L-prolinol are
proprietary to the developing institutions, the following general procedures are based on
established safety guidelines for handling similar chemical compounds.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield should be worn at all times when
handling the compound.

o Skin Protection: A standard laboratory coat must be worn. Nitrile gloves are recommended,;
they should be inspected before use and changed frequently, especially if contact with the
substance is suspected.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
is advised. All handling of the solid form should ideally be performed in a chemical fume
hood to minimize inhalation risk.

Storage and Stability

N-Tosylhydroxy-L-prolinol should be stored in a tightly sealed container in a cool, dry, and
well-ventilated area.[1] It is crucial to keep it away from incompatible materials such as strong
oxidizing agents.[1]

Spill and Emergency Procedures

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove
contaminated clothing. If irritation persists, seek medical attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen. If the
person is not breathing, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Wash out the mouth with water and provide a glass of
water to drink. Never give anything by mouth to an unconscious person. Seek immediate
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medical attention.

o Spills: In the event of a spill, evacuate the area. Wear appropriate PPE, including respiratory
protection. Carefully sweep up the solid material, avoiding dust generation, and place it in a
sealed container for disposal. Ventilate the area and wash the spill site after material pickup
is complete.

Disposal

All waste materials, including contaminated PPE and empty containers, must be disposed of in
accordance with federal, state, and local environmental regulations. Contact a licensed
professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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